Cas no 2002584-39-4 (1-2-(2-methoxyethoxy)ethylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-2-(2-methoxyethoxy)ethylcyclopropane-1-sulfonyl chloride
• CAS No: 2002584-39-4
• MF: C₈H₁₅ClO₄S
• MW: 242.720300912857
• CID: 5999441
• PubChem ID: 165490581
• Update Time: 2025-05-24

1-2-(2-methoxyethoxy)ethylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-methoxyethoxy)ethylcyclopropane-1-sulfonyl chloride
• EN300-1143240
• 1-[2-(2-methoxyethoxy)ethyl]cyclopropane-1-sulfonyl chloride
• 2002584-39-4

• Inchi： 1S/C8H15ClO4S/c1-12-6-7-13-5-4-8(2-3-8)14(9,10)11/h2-7H2,1H3
• InChI Key： XENZCGBOMHSXEA-UHFFFAOYSA-N
• SMILES： ClS(C1(CCOCCOC)CC1)(=O)=O

Computed Properties

• Exact Mass: 242.0379578g/mol
• Monoisotopic Mass: 242.0379578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61Ų

Additional information on 1-2-(2-methoxyethoxy)ethylcyclopropane-1-sulfonyl chloride

Comprehensive Overview of 1-2-(2-Methoxyethoxy)ethylcyclopropane-1-sulfonyl Chloride (CAS No. 2002584-39-4)

1-2-(2-Methoxyethoxy)ethylcyclopropane-1-sulfonyl chloride (CAS No. 2002584-39-4) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its unique cyclopropane ring and ether-linked side chain, has garnered attention for its versatility in constructing complex molecular architectures. Its sulfonyl chloride functional group makes it a valuable intermediate for nucleophilic substitution reactions, enabling the introduction of sulfonamide or sulfonate moieties into target molecules.

In recent years, the demand for high-purity sulfonyl chlorides like 1-2-(2-methoxyethoxy)ethylcyclopropane-1-sulfonyl chloride has surged due to their role in developing biologically active compounds. Researchers are particularly interested in its potential for drug discovery, where it serves as a building block for small-molecule inhibitors and protease-targeting agents. The compound's ether side chain enhances solubility in polar solvents, a critical feature for medicinal chemistry applications.

The synthesis of CAS No. 2002584-39-4 typically involves multi-step organic reactions, including cyclopropanation and sulfonation. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structural integrity. Given its reactivity, handling requires anhydrous conditions to prevent hydrolysis of the sulfonyl chloride group. This aligns with the broader industry trend toward air-sensitive reagents in high-throughput synthesis.

From an industrial perspective, 1-2-(2-methoxyethoxy)ethylcyclopropane-1-sulfonyl chloride is often discussed in the context of green chemistry. Innovations in catalytic processes and solvent recovery systems aim to minimize waste during its production. These advancements resonate with the growing focus on sustainable chemical manufacturing, a topic frequently searched by professionals in process chemistry and environmental science.

Another emerging application lies in material science, where derivatives of this compound are explored for polymer modification. Its ability to introduce sulfonate groups into polymeric backbones makes it relevant for designing ion-exchange membranes—a key component in energy storage devices like fuel cells. This connection to renewable energy technologies has increased its visibility in academic and industrial literature.

For researchers sourcing CAS 2002584-39-4, purity (>98%) and storage stability are frequent concerns addressed in technical datasheets. Suppliers often highlight low-temperature storage recommendations and argon-packed packaging to ensure product longevity. These details are critical for laboratories focusing on reproducible synthetic protocols, a recurring theme in peer-reviewed methodologies.

In summary, 1-2-(2-methoxyethoxy)ethylcyclopropane-1-sulfonyl chloride represents a compelling case study in functionalized cyclopropane chemistry. Its dual utility in pharmaceutical intermediates and advanced materials underscores the importance of tailored sulfonylating agents in modern chemistry. As synthetic strategies evolve, this compound will likely maintain its relevance in addressing challenges across drug development and sustainable technology sectors.